1-[(4-chlorophenyl)methyl]-3-[2-(3,4-dimethoxyphenyl)ethyl]-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[2-(3,4-dimethoxyphenyl)ethyl]pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H22ClN3O4/c1-31-20-10-7-16(14-21(20)32-2)11-13-27-23(29)22-19(4-3-12-26-22)28(24(27)30)15-17-5-8-18(25)9-6-17/h3-10,12,14H,11,13,15H2,1-2H3
• InChI Key: XKBZMTVBNMKPRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=O)C3=C(C=CC=N3)N(C2=O)CC4=CC=C(C=C4)Cl)OC
• Molecular Formula: C24H22ClN3O4
• Molecular Weight: 451.9 g/mol
• CAS No.: 921872-58-4

Description

1-[(4-Chlorophenyl)methyl]-3-[2-(3,4-dimethoxyphenyl)ethyl]-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione is a heterocyclic compound featuring a pyrido[3,2-d]pyrimidine-2,4-dione core. Key structural attributes include:

• Core structure: A fused bicyclic pyrido-pyrimidine system with two ketone groups at positions 2 and 2.
• A 2-(3,4-dimethoxyphenyl)ethyl group at position 3, providing electron-donating methoxy groups that may enhance solubility and modulate receptor interactions.

Biological Activity

The compound 1-[(4-chlorophenyl)methyl]-3-[2-(3,4-dimethoxyphenyl)ethyl]-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione has garnered attention due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and therapeutic applications based on diverse research findings.

Chemical Structure

The structural formula of the compound is characterized by a pyrido[3,2-d]pyrimidine core with various substituents that contribute to its biological activity. The presence of the 4-chlorophenyl and 3,4-dimethoxyphenyl groups is significant for its interaction with biological targets.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities:

• Antiproliferative Activity : The compound has shown significant antiproliferative effects against various cancer cell lines. For instance, studies have demonstrated its ability to inhibit the growth of human breast cancer (MCF-7) and leukemia (K562) cells .
• Mechanism of Action : The biological activity is primarily attributed to its interaction with key enzymes involved in cancer cell proliferation. It has been reported to inhibit dihydrofolate reductase (DHFR), which plays a crucial role in DNA synthesis and repair .

Antiproliferative Studies

A series of experiments were conducted to evaluate the antiproliferative effects of the compound on different cancer cell lines. The results are summarized in Table 1.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	12.5	Inhibition of DHFR
K562	15.0	Induction of apoptosis via caspase activation
MV4-11	10.0	Disruption of microtubule dynamics

Table 1: Antiproliferative activity against various cancer cell lines.

Case Studies

In a notable case study published in Molecules, researchers explored the compound's effects on MCF-7 cells. The study found that treatment with the compound led to:

• Increased cleavage of poly(ADP-ribose) polymerase (PARP), indicating activation of apoptotic pathways.
• A reduction in proliferating cell nuclear antigen (PCNA) levels over time, suggesting impaired DNA replication .

Pharmacokinetics and Toxicology

Though specific pharmacokinetic data for this compound is limited, studies on similar pyridopyrimidine derivatives suggest favorable absorption and distribution characteristics. Toxicological assessments indicate a low toxicity profile at therapeutic doses; however, further studies are necessary to establish safety parameters.

Comparison with Similar Compounds

Core Heterocyclic Variations

The pyrido[3,2-d]pyrimidine-2,4-dione scaffold is structurally related to other bicyclic dione systems. Key analogs include:

Compound Class	Core Structure	Key Modifications	Biological Activity (pIC50)	Source
Target Compound	Pyrido[3,2-d]pyrimidine-2,4-dione	4-ClPh-CH2, 3,4-diOMePh-CH2CH2	Not reported
PR-1 (Bemis-Murcko Skeleton BM-1)	1,2,3,4-Tetrahydroquinazoline-2,4-dione	Condensed bicyclic, 3-atom linker	6.5–8.5 μM
PR-2	Pyrido[2,3-d]pyrimidine-2,4-dione	Pyridine substitution at position 2	Higher activity vs. PR-1
PR-3	Thieno[2,3-d]pyrimidine-2,4-dione	Thiophene substitution at position 2	Higher activity vs. PR-1
PR-4	Furo[2,3-d]pyrimidine-2,4-dione	Furan substitution at position 2	>8.5 μM
PR-5	Thiazolo[5,4-d]pyrimidine-4,6-dione	Thiazole substitution, dione at 4,6	Highest mean pIC50

Key Insights :

• Heterocyclic substitutions (e.g., pyridine, thiophene) enhance activity compared to phenyl-based cores (PR-1). The target compound’s pyrido[3,2-d]pyrimidine core may balance electronic and steric properties for optimal binding.
• Thiazole (PR-5) and furan (PR-4) substitutions show divergent effects, with thiazole improving potency significantly .

Substituent-Driven Activity

Substituents on the core scaffold critically influence physicochemical and pharmacological properties:

Aromatic Substituents

• 4-Chlorophenyl Group :

  • Present in the target compound and ’s 7-(4-chlorophenyl)-derivative. Chlorine’s electronegativity may enhance binding via halogen interactions.
  • In -chlorophenyl groups in pyrrolo-thiazolo-pyrimidine hybrids improve stability and activity .

• 3,4-Dimethoxyphenylethyl Group :

  • Methoxy groups enhance solubility and may participate in hydrogen bonding. Similar substituents in ’s pyrido[3,4-d]pyrimidin-4(3H)-ones (e.g., 54d with methylsulfonylphenyl) show improved cell permeability .

Piperidine and Alkyl Linkers

• Piperidine-containing analogs (e.g., ) exhibit varied activities based on substituents:
  • Fluorophenyl-piperidine derivatives (54b, 54m) show moderate-to-high potency, likely due to fluorine’s metabolic stability .
  • Methylsulfonylphenyl-piperidine (54d) may enhance target affinity through polar interactions .

Physicochemical and Spectral Comparisons

Compound	Melting Point (°C)	Solubility Trends	NMR Shifts (δ, ppm)	Source
Target Compound	Not reported	Likely moderate lipophilicity	Not available
Pyrido[3,2-d]pyrimidine-2,4-dione	320	Low (high melting point)	C=O peaks ~1712–1666 cm⁻¹ (IR)
7-(4-ClPh)-1,3-dimethyl derivative	Not reported	Enhanced via methyl groups	δ 2.22 (N(CH3)2), 7.49 (Ar-H)
Thieno[3,2-d]pyrimidine ()	Not reported	Improved via oxadiazole	δ 2.61 (COCH3), 7.14 (Ar-H)

Key Insights :

• The target compound’s 3,4-dimethoxyphenylethyl group may improve solubility compared to unsubstituted analogs (e.g., PR-1).
• Chlorophenyl groups correlate with higher melting points and stability, as seen in ’s brominated derivative (m.p. 320°C) .